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Compound of Interest

Compound Name: 4-Pentyne-1-thiol

Cat. No.: B135690

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
4-pentyne-1-thiol. As no comprehensive Safety Data Sheet (SDS) for this specific compound
was publicly available at the time of writing, this guide incorporates data from related
compounds, such as its precursor 4-pentyn-1-ol, to infer potential hazards and necessary
precautions. All laboratory work should be conducted under the supervision of a qualified
professional and after a thorough risk assessment.

Introduction

4-Pentyne-1-thiol is a bifunctional organosulfur compound featuring both a terminal thiol (-SH)
group and a terminal alkyne (C=C) group.[1] This unique structure makes it a valuable building
block in chemical synthesis and materials science, enabling a variety of chemical
transformations.[1] Its utility in research and development necessitates a clear understanding
of its potential hazards and the implementation of appropriate safety protocols to ensure the
well-being of laboratory personnel.

Hazard Identification and Classification

While specific hazard classification for 4-pentyne-1-thiol is not readily available, an
assessment of its functional groups and data from its precursor, 4-pentyn-1-ol, suggests the
following potential hazards:
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o Flammability: The related compound, 4-pentyn-1-ol, is a combustible liquid.[2] It is prudent to
treat 4-pentyne-1-thiol as a flammable or combustible substance.

o Skin and Eye Irritation: 4-pentyn-1-ol is known to cause skin and serious eye irritation.[2][3]
Thiols can also be irritating to the skin and eyes.

o Respiratory Irritation: May cause respiratory irritation.[2][3]

o Harmful if Swallowed or Inhaled: The precursor 4-pentyn-1-ol is harmful if swallowed, in
contact with skin, or if inhaled.[2]

Stench: Thiols are known for their strong, unpleasant odors.

Physical and Chemical Properties

A summary of the available quantitative data for 4-pentyne-1-thiol and its precursor, 4-pentyn-
1-ol, is presented below for comparison.

Property 4-Pentyne-1-thiol 4-Pentyn-1-ol (Precursor)
CAS Number 77213-88-8[1] 5390-04-5[2][4]

Molecular Formula CsHsS[1][5] CsHsO[3]

Molecular Weight 100.18 g/mol [1][5] 84.12 g/mol [3]

Boiling Point 41 °C (at 15 Torr)[1] 154 - 155 °C[2][4]

Density 0.920+0.06 g/cm?3[1] ~0.910 g/mL[2]

Flash Point No data available 61 °C/141.8 °F[2]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the potential hazards, the following handling procedures and personal protective
equipment are recommended.

Engineering Controls
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» Ventilation: Always handle 4-pentyne-1-thiol in a well-ventilated area. The use of a chemical
fume hood is strongly recommended to minimize inhalation exposure.[6][7]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[2][6] Take precautionary measures against static discharge.[2]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][6]

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[6][7] Avoid
contact with skin.[6]

» Respiratory Protection: If engineering controls are insufficient or during aerosol-generating
procedures, use a NIOSH-approved respirator with an appropriate cartridge.[7]

Hygiene Practices
e Wash hands thoroughly after handling.[2][6]

» Do not eat, drink, or smoke in the laboratory.[2][6]
 Remove contaminated clothing immediately and wash before reuse.[2][6]

First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek immediate medical
attention.

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If not breathing, give artificial respiration.[2][7]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove all
contaminated clothing.[2][7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[2][7]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[7]

Storage and Disposal

» Storage: Store in a tightly closed container in a cool, well-ventilated place.[6][8] The
compound may need to be stored under an inert atmosphere (e.g., argon or nitrogen) and
protected from light.[8]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Do not allow the chemical to enter the environment.[2]

Reactivity Profile

o Oxidation: The thiol group is susceptible to oxidation, which can lead to the formation of
disulfides or sulfonic acids.[1]

» Nucleophilicity: The thiolate anion is an excellent nucleophile and can participate in Sn2
reactions.[1]

e Thiol-yne Reaction: The alkyne and thiol groups can undergo radical or nucleophilic addition
reactions.[9]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-pentyne-1-thiol
in a laboratory setting.

Caption: A logical workflow for the safe handling of 4-pentyne-1-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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